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CAS No.: 1342-94-5

Cat. No.: B1172321

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Red 33 (D&C Red No. 33, CI 17200) is a synthetic azo dye widely used in cosmetics,

pharmaceuticals, and personal care products.[1][2][3] Understanding its potential for dermal

absorption is crucial for assessing the safety and risk associated with its use in topical

preparations. This document provides detailed application notes and experimental protocols for

conducting dermatological absorption studies of Red 33, based on established scientific

guidelines and literature.

Physicochemical Properties of Red 33
A thorough understanding of the physicochemical properties of a substance is fundamental to

interpreting its dermal absorption profile. Key properties of Red 33 are summarized in the table

below.
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Property Value Reference

Chemical Name

Disodium 5-amino-4-hydroxy-

3-(phenylazo)naphthalene-2,7-

disulfonate

[4]

CAS Number 3567-66-6 [2][4]

Molecular Formula C₁₆H₁₁N₃Na₂O₇S₂ [4][5]

Molecular Weight 467.38 g/mol [2][4][6]

Log P (n-octanol/water) ~0.5 (estimated) [7]

Solubility

Soluble in water; slightly

soluble in ethanol; sparingly

soluble in DMSO and PBS (pH

7.2)

[5][6][8]

Appearance Dark reddish-brown powder [4]

Maximum Absorbance 530 nm [5]

Quantitative Data on Dermal Absorption
The following tables summarize quantitative data from in vitro percutaneous absorption studies

of Red 33 conducted on porcine skin, as reported by the Scientific Committee on Consumer

Products (SCCP). These studies were performed in accordance with OECD Guideline 428.[7]

[9]

Table 1: Dermal Absorption of Pure Red 33
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Parameter Value

Test Substance Pure Red 33

Skin Type Porcine ear skin (600-800 µm thickness)

Flux across Skin Barrier 6.6 µg/cm²

Total Penetration (including skin extracts) 9.3 ± 3.25 µg/cm²

Mean Recovery 107.8%

Table 2: Dermal Absorption of Red 33 in a Hair Dye Formulation

Parameter Value

Test Substance Red 33 in a representative hair dye formulation

Skin Type Porcine ear skin (300-500 µm thickness)

Flux across Skin Barrier 5.9 µg/cm²

Total Penetration (including skin extracts) 8.5 ± 3.59 µg/cm²

Mean Recovery 99.3%

Experimental Protocols
The following protocols are based on the OECD Guideline 428 for in vitro skin absorption

studies and are adapted for the analysis of Red 33.[9][10]

Protocol 1: In Vitro Percutaneous Absorption using
Franz Diffusion Cells
1. Objective: To assess the percutaneous absorption of Red 33 through excised skin.

2. Materials:

Franz diffusion cells (static or flow-through)[9]
Excised human or porcine skin[9][11]
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Receptor fluid (e.g., phosphate-buffered saline with a suitable solubilizing agent if necessary)
[9]
Test substance: Red 33 in a relevant formulation (e.g., cosmetic product)
Positive control (e.g., benzoic acid)
Analytical equipment: High-Performance Liquid Chromatography (HPLC) system with a UV-
Vis detector

3. Skin Preparation:

Obtain full-thickness skin and prepare split-thickness skin sections (200-400 µm) using a
dermatome.
Visually inspect the skin for any damage.
Cut skin discs to fit the Franz diffusion cells.
Store the prepared skin at -20°C until use.

4. Experimental Procedure:

Mount the skin discs in the Franz diffusion cells with the stratum corneum facing the donor
chamber.[9]
Equilibrate the system to maintain a skin surface temperature of 32°C.[12]
Apply a finite dose of the test substance (e.g., 10 mg/cm²) to the skin surface in the donor
chamber.[10]
Collect samples from the receptor fluid at predetermined time points (e.g., 0.5, 1, 2, 4, 6, 8,
and 24 hours).[7]
At the end of the experiment (e.g., 24 hours), dismount the skin.
Separate the stratum corneum from the epidermis and dermis using tape stripping.
Extract Red 33 from the different skin layers (stratum corneum, epidermis, dermis) and the
receptor fluid for analysis.

5. Sample Analysis:

Quantify the concentration of Red 33 in all samples using a validated HPLC method (see
Protocol 2).

6. Data Analysis:

Calculate the cumulative amount of Red 33 permeated per unit area (µg/cm²) at each time
point.
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Determine the steady-state flux (Jss) from the linear portion of the cumulative permeation
curve.
Calculate the permeability coefficient (Kp).
Perform a mass balance to ensure a recovery of 85-115%.[13]

Protocol 2: HPLC Analysis of Red 33 in Skin Matrices
1. Objective: To quantify the concentration of Red 33 in receptor fluid and skin extracts.

2. Instrumentation and Conditions:

HPLC System: A system with a pump, autosampler, column oven, and UV-Vis or photodiode
array (PDA) detector.
Column: Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).
Mobile Phase A: Ammonium acetate buffer (e.g., 0.1 M, pH 6.5).
Mobile Phase B: Acetonitrile or Methanol.
Gradient Elution: A suitable gradient to separate Red 33 from potential matrix components
(e.g., starting with a low percentage of B and increasing over time).
Flow Rate: 1.0 mL/min.
Column Temperature: 30°C.
Detection Wavelength: 530 nm (or monitoring at multiple wavelengths with a PDA detector).
[5]
Injection Volume: 20 µL.

3. Standard Preparation:

Prepare a stock solution of Red 33 in a suitable solvent (e.g., water or a mixture of water and
methanol).
Prepare a series of calibration standards by diluting the stock solution with the receptor fluid
or the extraction solvent to cover the expected concentration range.

4. Sample Preparation:

Receptor Fluid: Samples may be injected directly or after dilution if necessary.
Skin Extracts:
Mince the skin samples (epidermis and dermis).
Extract Red 33 with a suitable solvent (e.g., methanol or acetonitrile) using sonication or
homogenization.
Centrifuge the samples and filter the supernatant before injection.
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5. Validation:

Validate the analytical method for linearity, accuracy, precision, limit of detection (LOD), and
limit of quantification (LOQ) according to relevant guidelines.
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Caption: Workflow for in vitro dermatological absorption study of Red 33.
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Caption: Passive diffusion pathway of Red 33 through skin layers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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